3-(1-naphthyl)-1-(4-pyridinyl)-2-propen-1-one

• IUPAC Name: (E)-3-naphthalen-1-yl-1-pyridin-4-ylprop-2-en-1-one
• InChI: InChI=1S/C18H13NO/c20-18(16-10-12-19-13-11-16)9-8-15-6-3-5-14-4-1-2-7-17(14)15/h1-13H/b9-8+
• InChI Key: GCRUQDILILGFIY-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=CC(=O)C3=CC=NC=C3
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=C/C(=O)C3=CC=NC=C3
• Molecular Formula: C18H13NO
• Molecular Weight: 259.3 g/mol

Description

3-(1-naphthyl)-1-(4-pyridinyl)-2-propen-1-one, also known as β-naphthyl-γ-pyridyl-α-propenone (NPP), is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

NPP has been extensively studied for its potential applications in various fields. One of the primary applications of NPP is in the field of organic synthesis, where it is used as a key intermediate in the synthesis of various compounds. NPP has also been studied for its potential applications in the field of medicinal chemistry, where it has shown promising results as an anti-cancer agent.

Mechanism of Action

The mechanism of action of NPP is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell division and proliferation. This mechanism of action makes NPP a potential anti-cancer agent, as cancer cells are known to have higher rates of cell division and proliferation.
Biochemical and Physiological Effects
NPP has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that NPP inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. NPP has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of NPP is its ease of synthesis, which makes it readily available for use in various lab experiments. NPP is also relatively stable, making it suitable for long-term storage. However, one of the limitations of NPP is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for NPP research. One area of research is the development of NPP derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential use of NPP as a therapeutic agent for various inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to fully understand the mechanism of action of NPP and its potential applications in the field of medicinal chemistry.
Conclusion
In conclusion, NPP is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. The synthesis method of NPP involves a condensation reaction between β-naphthol and 4-pyridinecarboxaldehyde. NPP has shown promising results as an anti-cancer agent and has anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various diseases. While NPP has several advantages for lab experiments, its low solubility in water can make it difficult to work with in certain experiments. There are several potential future directions for NPP research, including the development of NPP derivatives with improved solubility and bioavailability and the investigation of its potential therapeutic applications.